79-31-2

Isobutyric acid

In Stock

• CAS RN:
• 79-31-2

• Formula:
• C4H8O2
  (CH3)2CHCOOH
  C4H8O2

• InChI:
• InChI=1S/C4H8O2/c1-3(2)4(5)6/h3H,1-2H3,(H,5,6)

• InChIKey:
• KQNPFQTWMSNSAP-UHFFFAOYSA-N

• Isobutyric acid is a volatile fatty acid that can be used as a flavoring agent. It occurs naturally in Ceratonia siliqua L. The gum obtained from the kernels of this species is used as a thickener in the food industry.
  Isobutyric acid, also known as isobutyrate or iso-C3H7COOH, belongs to the class of organic compounds known as carboxylic acids. Carboxylic acids are compounds containing a carboxylic acid group with the formula -C(=O)OH. Isobutyric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Isobutyric acid has been detected in most biofluids, including saliva, urine, blood, and feces. Isobutyric acid exists in all eukaryotes, ranging from yeast to humans. Isobutyric acid is also a parent compound for other transformation products, including but not limited to, 2-hydroxyisobutyric acid, clofibric acid, and 3-aminoisobu...

N'-{(E)-[4-(diethylamino)-2-hydroxyphenyl]methylidene}-2-(5-phenyl-2H-tetrazol-2-yl)acetohydrazide

• CAS RN:
• 5679-31-2

• Formula:
• C20H23N7O2

• InChI:
• InChI=1S/C20H23N7O2/c1-3-26(4-2)17-11-10-16(18(28)12-17)13-21-22-19(29)14-27-24-20(23-25-27)15-8-6-5-7-9-15/h5-13,28H,3-4,14H2,1-2H3,(H,22,29)/b21-13+

• InChIKey:
• JHMFIERDMIHQNW-FYJGNVAPSA-N

• N'-{(E)-[4-(diethylamino)-2-hydroxyphenyl]methylidene}-2-(5-phenyl-2H-tetrazol-2-yl)acetohydrazide is a useful research compound. Its molecular formula is C20H23N7O2 and its molecular weight is 393.4. The purity is usually 95%.

(5Z)-5-(3-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one

In Stock

• CAS RN:
• 76979-31-2

• Formula:
• C11H9NO2S2

• InChI:
• InChI=1S/C11H9NO2S2/c1-14-8-4-2-3-7(5-8)6-9-10(13)12-11(15)16-9/h2-6H,1H3,(H,12,13,15)/b9-6-

• InChIKey:
• ZXBRDIMYFRPBGK-TWGQIWQCSA-N

• (5Z)-5-(3-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one is a useful research compound. Its molecular formula is C11H9NO2S2 and its molecular weight is 251.3 g/mol. The purity is usually 95%.

Tris(acetylacetonato)chromium

In Stock

• CAS RN:
• 21679-31-2

• Formula:
• C15H21CrO6

• InChI:
• InChI=1S/3C5H8O2.Cr/c3*1-4(6)3-5(2)7;/h3*3,6H,1-2H3;/q;;;+3/p-3

• InChIKey:
• JWORPXLMBPOPPU-UHFFFAOYSA-K

• Chromium(III) acetylacetonate is an acidopentamminechromium salt, which is a crystalline material that can be prepared by treatment of precipitated hydrous chromium(III) oxide with acetylacetone.
  
  

Carboxymethylflavin

In Stock

• CAS RN:
• 21079-31-2

• Formula:
• C14H12N4O4

• InChI:
• InChI=1S/C14H12N4O4/c1-6-3-8-9(4-7(6)2)18(5-10(19)20)12-11(15-8)13(21)17-14(22)16-12/h3-4H,5H2,1-2H3,(H,19,20)(H,17,21,22)

• InChIKey:
• KDXDAXTZMKMJOW-UHFFFAOYSA-N

• Carboxymethylflavin, also known as Carboxymethylflavin, is a useful research compound. Its molecular formula is C14H12N4O4 and its molecular weight is 300.27 g/mol. The purity is usually 95%.

Bitertanol

In Stock

• CAS RN:
• 55179-31-2

• Formula:
• C20H23N3O2

• InChI:
• InChI=1S/C20H23N3O2/c1-20(2,3)18(24)19(23-14-21-13-22-23)25-17-11-9-16(10-12-17)15-7-5-4-6-8-15/h4-14,18-19,24H,1-3H3

• InChIKey:
• VGPIBGGRCVEHQZ-UHFFFAOYSA-N

• Bitertanol is a broad-spectrum triazole fungicide that is active against a variety of fungi, including V. inaequalis and V. pirina, which are responsible for apple and pear scab, respectively, as well as S. mors-uvae and P. ribis, which are responsible for American gooseberry mildew and leaf spot in black currants, respectively. It is active against isolates of V. inaequalis (MICs = 0.6 and 1 µg/ml) but repeated use leads to resistance and cross-resistance (MICs = 9.8-13 µg/ml for bitertanol-resistant isolates). Bitertanol inhibits the cytochrome P450 (CYP450) isoform CYP3A4 (IC50 = 2.74 µM) and inhibits androgenic activity induced by the androgen receptor agonist DHT in a yeast two-hybrid assay (IC50 = 79.85 µM). In rats, bitertanol (10-300 mg/kg, i.p.) increases operant responding on one- and five-minute fixed interval schedules with no effect on motor activity.
  1-(b...

(Z)-ethyl 1-cyclohexyl-2-((2,4-dimethoxybenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

Usually In Stock

• CAS RN:
• 534579-31-2

• Formula:
• C29H30N4O6

• InChI:
• InChI=1S/C29H30N4O6/c1-4-39-29(36)22-17-21-25(30-24-12-8-9-15-32(24)28(21)35)33(18-10-6-5-7-11-18)26(22)31-27(34)20-14-13-19(37-2)16-23(20)38-3/h8-9,12-18H,4-7,10-11H2,1-3H3

• InChIKey:
• UDKHSNAHHNWCJE-ZXPTYKNPSA-N

• (Z)-ethyl 1-cyclohexyl-2-((2,4-dimethoxybenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C29H30N4O6 and its molecular weight is 530.581. The purity is usually 95%.

N'-(4-chlorobenzo[d]thiazol-2-yl)propionohydrazide

In Stock

• CAS RN:
• 851979-31-2

• Formula:
• C10H10ClN3OS

• InChI:
• InChI=1S/C10H10ClN3OS/c1-2-8(15)13-14-10-12-9-6(11)4-3-5-7(9)16-10/h3-5H,2H2,1H3,(H,12,14)(H,13,15)

• InChIKey:
• ZUDCQUSSDSAZGT-UHFFFAOYSA-N

• N'-(4-chlorobenzo[d]thiazol-2-yl)propionohydrazide is a useful research compound. Its molecular formula is C10H10ClN3OS and its molecular weight is 255.72. The purity is usually 95%.

2-((5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)-N-(o-tolyl)acetamide

In Stock

• CAS RN:
• 877779-31-2

• Formula:
• C22H20N4OS

• InChI:
• InChI=1S/C22H20N4OS/c1-15-8-6-7-11-19(15)25-20(27)14-28-21-12-16(2)24-22-18(13-23-26(21)22)17-9-4-3-5-10-17/h3-13H,14H2,1-2H3,(H,25,27)

• InChIKey:
• ZJBIEDMFLMPTJG-UHFFFAOYSA-N

• 2-((5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C22H20N4OS and its molecular weight is 388.49. The purity is usually 95%.

2-(3,5-Dimethylbenzoyl)-5-(1,3-dioxolan-2-YL)thiophene

In Stock

• CAS RN:
• 898779-31-2

• Formula:
• C16H16O3S

• InChI:
• InChI=1S/C16H16O3S/c1-10-7-11(2)9-12(8-10)15(17)13-3-4-14(20-13)16-18-5-6-19-16/h3-4,7-9,16H,5-6H2,1-2H3

• InChIKey:
• MXAIVQIIHJSLNN-UHFFFAOYSA-N

• 2-(3,5-Dimethylbenzoyl)-5-(1,3-dioxolan-2-YL)thiophene is a useful research compound. Its molecular formula is C16H16O3S and its molecular weight is 288.4 g/mol. The purity is usually 95%.

2-(2-Amino-phenyl)-thiazole-4-carbaldehyde

Usually In Stock

• CAS RN:
• 885279-31-2

• Formula:
• C10H8N2OS

• InChI:
• InChI=1S/C10H8N2OS/c11-9-4-2-1-3-8(9)10-12-7(5-13)6-14-10/h1-6H,11H2

• InChIKey:
• XIOBZDZPVJZSIH-UHFFFAOYSA-N

• 2-(2-Amino-phenyl)-thiazole-4-carbaldehyde is a useful research compound. Its molecular formula is C10H8N2OS and its molecular weight is 204.25 g/mol. The purity is usually 95%.

3-(4-Oxo-5-thiophen-2-ylmethylene-2-thioxo-thiazolidin-3-yl)-propionic acid

Usually In Stock

• CAS RN:
• 306279-31-2

• Formula:
• C11H9NO3S3

• InChI:
• InChI=1S/C11H9NO3S3/c13-9(14)3-4-12-10(15)8(18-11(12)16)6-7-2-1-5-17-7/h1-2,5-6H,3-4H2,(H,13,14)/b8-6-

• InChIKey:
• CUASGFQGSJQCIZ-VURMDHGXSA-N

• 3-(4-Oxo-5-thiophen-2-ylmethylene-2-thioxo-thiazolidin-3-yl)-propionic acid is a useful research compound. Its molecular formula is C11H9NO3S3 and its molecular weight is 299.4g/mol. The purity is usually 95%.

1-(2,4-Difluoro-5-hydroxyphenyl)ethanone

In Stock

• CAS RN:
• 1807179-31-2

• Formula:
• C8H6F2O2

• InChI:
• InChI=1S/C8H6F2O2/c1-4(11)5-2-8(12)7(10)3-6(5)9/h2-3,12H,1H3

• InChIKey:
• XLXMBGLKANHZPM-UHFFFAOYSA-N

• 1-(2,4-Difluoro-5-hydroxyphenyl)ethanone is a useful research compound. Its molecular formula is C8H6F2O2 and its molecular weight is 172.131. The purity is usually 95%.

2,6-difluoro-N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)benzamide

In Stock

• CAS RN:
• 2175979-31-2

• Formula:
• C15H19F2NO3

• InChI:
• InChI=1S/C15H19F2NO3/c16-11-4-3-5-12(17)13(11)14(20)18-10-15(21-9-8-19)6-1-2-7-15/h3-5,19H,1-2,6-10H2,(H,18,20)

• InChIKey:
• MFQPTTUTCVBXMV-UHFFFAOYSA-N

• 2,6-difluoro-N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)benzamide is a useful research compound. Its molecular formula is C15H19F2NO3 and its molecular weight is 299.318. The purity is usually 95%.

N-(2-(4-cyclopropyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-fluorobenzenesulfonamide

In Stock

• CAS RN:
• 2188279-31-2

• Formula:
• C19H19FN4O3S

• InChI:
• InChI=1S/C19H19FN4O3S/c20-16-8-4-5-9-17(16)28(26,27)21-12-13-23-19(25)24(15-10-11-15)18(22-23)14-6-2-1-3-7-14/h1-9,15,21H,10-13H2

• InChIKey:
• BEVZSJDNBACERP-UHFFFAOYSA-N

• N-(2-(4-cyclopropyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C19H19FN4O3S and its molecular weight is 402.44. The purity is usually 95%.

Methyl 1,2-oxazolidine-5-carboxylate hydrochloride

In Stock

• CAS RN:
• 2219379-31-2

• Formula:
• C5H10ClNO3

• InChI:
• InChI=1S/C5H9NO3.ClH/c1-8-5(7)4-2-3-6-9-4;/h4,6H,2-3H2,1H3;1H

• InChIKey:
• JTSBQEKYXWZVCE-UHFFFAOYSA-N

• Methyl 1,2-oxazolidine-5-carboxylate hydrochloride is a useful research compound. Its molecular formula is C5H10ClNO3 and its molecular weight is 167.59. The purity is usually 95%.